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\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known solubility and stability
characteristics of OM-1700, a potent and selective 1,2,4-triazole-based tankyrase inhibitor. The
information presented herein is intended to support researchers, scientists, and drug
development professionals in their work with this compound.

Core Physicochemical Properties

OM-1700 has been developed as a tankyrase inhibitor with favorable absorption, distribution,
metabolism, and excretion (ADME) properties. The optimization of this compound from earlier
leads aimed to address liabilities such as solubility and atropisomerism.

Solubility Characteristics

Limited quantitative solubility data for OM-1700 is available in the public domain. The primary
data point comes from a kinetic solubility assay.

Table 1: Quantitative Solubility Data for OM-1700
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Parameter Solvent/Medium Value

Kinetic Solubility PBS (pH 7.4) 95.7 uM

Experimental Protocol: Kinetic Solubility Assay
(Turbidimetric Method)

While the specific protocol used for the published OM-1700 data is not detailed, a general high-
throughput kinetic solubility assay using a turbidimetric method, similar to protocols offered by
contract research organizations like Cyprotex, is described below. This method provides a rapid
assessment of a compound's solubility under kinetic conditions.

Objective: To determine the kinetic solubility of a test compound in an aqueous buffer by
measuring the turbidity that results from precipitation.

Materials:

Test compound (OM-1700) stock solution in dimethyl sulfoxide (DMSO)

Phosphate-buffered saline (PBS), pH 7.4

96-well microtiter plates

Plate reader capable of measuring absorbance at 620 nm (turbidity)

Automated liquid handling system
Methodology:

e A stock solution of the test compound is prepared in DMSO at a high concentration (e.g., 10
mM).

e Aseries of dilutions of the stock solution are prepared in DMSO.

o Small aliquots of the DMSO solutions are added to the wells of a microtiter plate.
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e Agueous buffer (PBS, pH 7.4) is added to each well to achieve the final desired compound
concentrations. The final DMSO concentration is typically kept low (e.g., 1-2%) to minimize
its effect on solubility.

e The plate is incubated at a controlled temperature (e.g., room temperature or 37°C) for a set
period (e.g., 1-2 hours) with gentle shaking to allow for precipitation to occur.

o The turbidity of each well is measured by determining the absorbance at 620 nm using a
plate reader.

e The solubility is estimated as the highest concentration of the compound that does not result
in a significant increase in turbidity compared to a blank control.

Data Analysis

Preparation Assay Execution
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Fig. 1: Experimental workflow for a turbidimetric kinetic solubility assay.

Stability Characteristics

OM-1700 has been evaluated for its stability in liver microsomes, which provides an indication
of its metabolic stability.

Table 2: Metabolic Stability Data for OM-1700
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Intrinsic Clearance (Clint)

Species System . .
(ML/min/mg protein)

Human Liver Microsomes 242

Mouse Liver Microsomes 204

Experimental Protocol: Microsomal Stability Assay

The following is a generalized protocol for determining the metabolic stability of a compound
using liver microsomes. This in vitro assay measures the rate of disappearance of the parent
compound over time when incubated with liver microsomes and necessary cofactors.

Objective: To determine the in vitro intrinsic clearance of a test compound upon incubation with
liver microsomes.

Materials:

e Test compound (OM-1700)

e Pooled liver microsomes (human or mouse)
 NADPH regenerating system (cofactor)

e Phosphate buffer (e.g., 0.1 M, pH 7.4)

o Acetonitrile (for reaction termination)

¢ Internal standard

LC-MS/MS system for analysis

Methodology:

o A solution of the test compound is prepared in a suitable buffer.

e The test compound solution is incubated with liver microsomes at 37°C.

e The metabolic reaction is initiated by the addition of an NADPH regenerating system.
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» Aliquots are removed from the incubation mixture at various time points (e.g., 0, 5, 15, 30,
45, 60 minutes).

e The reaction in each aliquot is terminated by the addition of a cold organic solvent, such as
acetonitrile, which also precipitates the proteins.

e The samples are centrifuged to pellet the precipitated protein.
e The supernatant is collected, and an internal standard is added.

e The concentration of the remaining parent compound is quantified using a validated LC-
MS/MS method.

e The rate of disappearance of the compound is used to calculate the in vitro intrinsic
clearance (Clint).

n
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Fig. 2: Workflow for a microsomal stability assay.

Mechanism of Action: WNT/B-Catenin Signaling
Pathway
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OM-1700 is a selective inhibitor of tankyrase 1 (TNKS1) and tankyrase 2 (TNKS2). Tankyrases
are enzymes that poly-ADP-ribosylate (PARylate) target proteins, marking them for
ubiquitination and subsequent proteasomal degradation. A key target of tankyrases in the
WNT/B-catenin signaling pathway is AXIN.

In the absence of a WNT signal, AXIN is a crucial component of the B-catenin destruction
complex, which also includes APC, GSK3[3, and CK1. This complex facilitates the
phosphorylation of 3-catenin, leading to its ubiquitination and degradation.

By inhibiting tankyrases, OM-1700 prevents the PARylation of AXIN. This leads to the
stabilization and accumulation of AXIN, which in turn enhances the activity of the (3-catenin
destruction complex. The increased degradation of 3-catenin results in lower nuclear (3-catenin
levels and reduced transcription of WNT target genes, which are often implicated in cancer cell
proliferation.
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Fig. 3: Signaling pathway showing the mechanism of action of OM-1700.

Summary
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OM-1700 is a tankyrase inhibitor with demonstrated kinetic solubility in aqueous buffer and
known metabolic stability in human and mouse liver microsomes. Its mechanism of action
involves the stabilization of AXIN, leading to enhanced degradation of 3-catenin and
subsequent downregulation of WNT signaling. While comprehensive data on its solubility in
various organic solvents and its stability under different physicochemical conditions are not
publicly available, the provided information offers a foundational understanding for researchers.
Further internal studies are recommended to fully characterize the solubility and stability profile
of OM-1700 for specific applications.

 To cite this document: BenchChem. [OM-1700: A Technical Guide to Solubility and Stability].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10821564/docs#om-1700-a-technical-guide-to-
solubility-and-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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